Cas no 1261718-40-4 (3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile)

• Product Name: 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile
• CAS No: 1261718-40-4
• MF: C₁₉H₁₀F₄N₂
• MW: 342.289718151093
• CID: 4913266
• Update Time: 2025-05-20

3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C19H10F4N2/c20-15-5-1-3-12(17(15)22)14-9-11(7-8-24)10-25-19(14)13-4-2-6-16(21)18(13)23/h1-6,9-10H,7H2
• InChI Key： OMGVAYLOKQMKTQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC(CC#N)=CN=C1C1C=CC=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 493
• XLogP3: 4.2
• Topological Polar Surface Area: 36.7

Additional information on 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile

3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile (CAS No. 1261718-40-4): A Comprehensive Overview

3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile (CAS No. 1261718-40-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with two 2,3-difluorophenyl groups and a cyano group at the 5-position. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile is of particular interest due to its potential to modulate various biological targets. The presence of the pyridine ring and the difluorophenyl substituents provides a robust scaffold for the design of novel therapeutic agents. Recent studies have explored the use of this compound in the development of drugs targeting neurological disorders, cancer, and other diseases characterized by dysregulated cellular processes.

In the realm of medicinal chemistry, 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile has been investigated for its ability to interact with specific receptors and enzymes. For instance, research has shown that this compound can act as a potent inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising lead compound for the development of targeted therapies aimed at disrupting aberrant signaling cascades in cancer cells.

Moreover, the unique electronic properties of the difluorophenyl groups in 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile contribute to its high affinity for specific protein targets. These groups can enhance the binding interactions between the compound and its target proteins, thereby improving its efficacy and selectivity. This is particularly important in drug design, where high selectivity is crucial to minimize off-target effects and potential side effects.

The cyano group at the 5-position of the pyridine ring is another key feature of 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile. The cyano group is known for its ability to participate in hydrogen bonding and π-stacking interactions, which can further enhance the compound's binding affinity and stability. These interactions are critical for optimizing the pharmacokinetic properties of the compound, such as solubility and bioavailability.

In addition to its potential therapeutic applications, 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile has also been studied for its use as a synthetic intermediate in organic synthesis. Its versatile structure allows it to serve as a building block for the synthesis of more complex molecules with diverse biological activities. This makes it an important tool for chemists working on the development of new drugs and materials.

The synthesis of 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile has been reported using various methods. One common approach involves the coupling of 2-bromo-3-fluorobenzonitrile with 5-cyano-2-chloropyridine in the presence of a palladium catalyst. This method provides a high yield and good purity of the final product. Other synthetic routes have also been explored to optimize yield and reduce reaction time, making it more feasible for large-scale production.

The physical properties of 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile, such as its melting point and solubility in various solvents, have been well-characterized. These properties are essential for understanding its behavior in different environments and for optimizing its formulation into pharmaceutical products. For example, its solubility profile can be tailored by modifying its chemical structure or by using appropriate excipients during drug formulation.

In conclusion, 3,2-Bis(2,3-difluorophenyl)pyridine-5-acetonitrile (CAS No. 1261718-40-4) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structural features make it an attractive candidate for further research and development into novel therapeutic agents. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.